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Compound of Interest

Compound Name: 1,3,6-Trinitropyrene

Cat. No.: B1206819

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3,6-Trinitropyrene (TNP) is a nitroaromatic compound that has garnered significant interest
in materials science. Its electron-deficient nature and propensity to form fluorescent products
upon thermal treatment make it a valuable precursor for the synthesis of advanced materials.
[1][2] Primarily, TNP is utilized in the "bottom-up" synthesis of graphene quantum dots (GQDS)
and carbon dots (CDs), which exhibit promising applications in bioimaging and sensing due to
their inherent luminescence and biocompatibility.[2] This document provides detailed
application notes and experimental protocols for the use of 1,3,6-Trinitropyrene in the
synthesis and functionalization of luminescent nanomaterials.

Data Presentation

The following tables summarize key quantitative data related to the properties and applications
of 1,3,6-Trinitropyrene and its derivatives in materials science.

Table 1: Physicochemical Properties of 1,3,6-Trinitropyrene
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Property Value Source
CAS Number 75321-19-6 [2]
Molecular Formula C16H7N30s [3]
Molecular Weight 337.24 g/mol [2]
Appearance Yellow solid [2]

Table 2: Mutagenicity of 1,3,6-Trinitropyrene and Related Compounds

Mutagenicity
(revertants/nmol in S.

Compound . . . Source
typhimurium TA98 without
S9 mix)
1,3,6-Trinitropyrene (TNP) 65,500 [4]
1,3-Dinitropyrene (DNP) 4,260 [4]
1,6-Dinitropyrene (DNP) 129,800 [4]
1,8-Dinitropyrene (DNP) 217,000 [4]

Table 3: Photoluminescent Properties of Materials Synthesized from 1,3,6-Trinitropyrene
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Excitation Emission
Material Wavelength Wavelength Key Features Source
(nm) (nm)
Bright
TNP-derived luminescence,
Fluorophores 470 618 excitation- [1]
(Fraction F1, F2) independent
emission
Bright
TNP-derived luminescence,
Fluorophores 470 580 excitation- [1]
(Fraction F4, F5) independent
emission
Inherent
luminescence,
TNP-derived
N N good water
Graphene Not specified Not specified - [2]
solubility,
Quantum Dots ]
suitable for
bioimaging

Experimental Protocols
Protocol 1: Synthesis of 1,3,6-Trinitropyrene

This protocol describes the direct nitration of pyrene to synthesize 1,3,6-Trinitropyrene.

Materials:

Pyrene

Concentrated Nitric Acid (HNOs)

Deionized water

Reflux apparatus
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« Filtration setup

Procedure:

Set up a reflux apparatus in a fume hood.

e Add pyrene to the reaction flask.

o Carefully add concentrated nitric acid to the flask.

e Heat the mixture to 80°C and maintain the reflux for 12-24 hours.[2]

 After the reaction is complete, allow the mixture to cool to room temperature.
» Slowly add deionized water to the cooled mixture to precipitate the product.
o Collect the yellow precipitate of 1,3,6-Trinitropyrene by filtration.[2]

e Wash the product with deionized water and dry thoroughly.

Protocol 2: Synthesis of Luminescent Carbon Dots via
Solvothermal Treatment

This protocol details the synthesis of fluorescent carbon dots from 1,3,6-Trinitropyrene using a
microwave-assisted solvothermal method.

Materials:

1,3,6-Trinitropyrene (TNP)

¢ Dimethylformamide (DMF)

e Microwave reactor

e Flash chromatography system

o UV-Vis spectrophotometer

e Fluorometer
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Procedure:

e Dissolve 1,3,6-Trinitropyrene in dimethylformamide in a microwave-safe vessel.
o Place the vessel in a microwave reactor and subject it to solvothermal treatment.
 After the reaction, a crude sample containing carbon dots is obtained.

o Separate the fluorescent components from the crude sample using flash chromatography to
obtain different fractions.[1]

o Characterize the obtained fractions using UV-Vis spectrophotometry to observe absorbance
spectra, which may show sharp bands characteristic of molecular fluorophores.[1]

e Record the emission spectra of the fractions using a fluorometer to determine their
photoluminescent properties.

Visualizations

The following diagrams illustrate key processes and workflows related to the use of 1,3,6-
Trinitropyrene in materials science.
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Caption: Workflow for the synthesis of 1,3,6-Trinitropyrene.
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Caption: Experimental workflow for carbon dot synthesis from TNP.
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Concluding Remarks

1,3,6-Trinitropyrene serves as a critical precursor in the bottom-up synthesis of highly
fluorescent carbon-based nanomaterials. The protocols and data presented herein provide a
comprehensive guide for researchers interested in leveraging the unique properties of TNP for
applications in materials science, particularly in the development of novel probes for bioimaging
and sensing. Further research may explore the optimization of synthesis conditions to tune the
photoluminescent properties of the resulting nanomaterials and investigate their potential in
other areas such as organic electronics.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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